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Compound of Interest

Compound Name: Histamine

CAS No.: 51-45-6

Cat. No.: B1213489

Get Quote

This document provides essential safety and logistical information for the proper disposal of

histamine, ensuring compliance with environmental regulations and promoting a safe

laboratory environment. The following procedures are designed for researchers, scientists, and

drug development professionals.

Histamine is classified as a hazardous substance, known to cause skin and eye irritation, and

is harmful if swallowed or in contact with skin.[1] Due to these potential health risks, it is

imperative that this compound is not disposed of through standard laboratory drains or as

regular solid waste.[1] All disposal actions must be in strict compliance with federal, state, and

local hazardous waste regulations.[1]

Immediate Safety Considerations
Before handling histamine waste, consult the Safety Data Sheet (SDS) for detailed information

on hazards, handling, and personal protective equipment (PPE) requirements.
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The recommended procedure for the disposal of histamine and its containers is through a

licensed hazardous waste disposal company.[1] High-temperature incineration is a common

final disposal method for nitrogen-containing organic compounds like histamine.[1]

Waste Identification and Segregation:

Clearly label all waste containing histamine as "Hazardous Waste".[1][2]

Segregate histamine waste from other laboratory waste streams to prevent accidental

mixing with incompatible materials, such as strong oxidizing agents.[1][2]

Container Management:

Use appropriate, leak-proof, and chemically compatible containers for collecting

histamine waste.[1][2]

Ensure containers are kept securely closed when not in use.[1][2]

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.[2]

Disposal of Contaminated Materials:

Sharps: Needles, glass slides, or other sharp objects contaminated with histamine should

be collected in puncture-proof containers labeled as "Hazardous Waste - Sharps" with the

chemical name.

Solid Waste: Gloves, bench paper, and other solid materials contaminated with histamine
should be collected in a designated, lined container. The label should read "Hazardous

Waste - Solids" and list the chemical contaminants.

Empty Containers: To be considered non-hazardous, an empty container that held

histamine must be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[2] After triple-rinsing, the label on the container should

be defaced or removed before disposal in the regular trash.[2]

Arrange for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste contractor to schedule a pickup.[1]

Provide the waste disposal company with the Safety Data Sheet (SDS) for histamine to

ensure they have all the necessary information for its safe transport and disposal.[1]

Complete all required waste manifest forms. This documentation is a legal requirement to

track the hazardous waste from its point of generation to its final disposal site ("cradle to

grave management").[2][3]

Summary of Histamine Disposal Procedures
Procedure Key Requirements Rationale

Waste Identification
Label as "Hazardous Waste"

with the full chemical name.

Ensures clear communication

of the hazard and proper

handling.

Segregation

Store separately from

incompatible chemicals,

especially strong oxidizers.

Prevents dangerous chemical

reactions.[2]

Containment

Use leak-proof, chemically

compatible containers that are

kept closed.

Prevents spills, leaks, and

exposure.[1][2]

Storage

Keep in a designated and

secure satellite accumulation

area.

Complies with laboratory

safety and regulatory

standards.[2]

Contaminated Items

Collect triple-rinse solvent from

empty containers as

hazardous waste.

Ensures that no hazardous

material is improperly

discarded.[2]

Final Disposal

Engage a licensed hazardous

waste disposal company for

incineration.

Ensures safe and compliant

destruction of the hazardous

material.[1]

Documentation
Complete and retain waste

manifest forms.

Provides a legal record of

proper disposal from

generation to destruction.[2]
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Histamine Waste Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of histamine.
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Caption: Histamine Waste Disposal Workflow for Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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